Cas no 86520-95-8 (4-ethynyl-2,6-dimethylpyridine)

4-ethynyl-2,6-dimethylpyridine Properties

Names and Identifiers

• 4-ethynyl-2,6-dimethyl-Pyridine
• 4-Ethynyl-2,6-dimethylpyridine
• Pyridine, 4-ethynyl-2,6-dimethyl- (9CI)
• EN300-1699508
• GADAGOMYXYMHKZ-UHFFFAOYSA-N
• SCHEMBL3720436
• CS-0236268
• AKOS006306656
• 86520-95-8
• DTXSID80517606
• DB-316598
• +Expand

• InChIKey： GADAGOMYXYMHKZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9N/c1-4-9-5-7(2)10-8(3)6-9/h1,5-6H,2-3H3
• SMILES： CC1=CC(=CC(=N1)C)C#C

Computed Properties

• Exact Mass: 131.073499291g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 131.073499291g/mol
• Heavy Atom Count: 10
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų